4,4'-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline]

• CAS No.: 183786-38-1
• Molecular Formula: C21H30N2
• Molecular Weight: 310.5 g/mol
• IUPAC Name: 4-[2-(4-amino-3-propan-2-ylphenyl)propan-2-yl]-2-propan-2-ylaniline
• InChI: InChI=1S/C21H30N2/c1-13(2)17-11-15(7-9-19(17)22)21(5,6)16-8-10-20(23)18(12-16)14(3)4/h7-14H,22-23H2,1-6H3
• InChI Key: YFPLYGRUJMLCPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)C(C)(C)C2=CC(=C(C=C2)N)C(C)C)N

Description

4,4’-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline] is an organic compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline] typically involves the reaction of aniline derivatives with propane-2,2-diyl compounds under controlled conditions. The reaction is often carried out in the presence of catalysts to enhance the yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high efficiency and cost-effectiveness. The use of advanced technologies and equipment is crucial to maintain the quality and consistency of the product .

Chemical Reactions Analysis

Types of Reactions

4,4’-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agents used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different aniline derivatives, while substitution reactions can produce a variety of substituted aniline compounds .

Scientific Research Applications

4,4’-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline] has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4,4’-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline] involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4,4’-(Propane-2,2-diyl)bis(2-aminophenol)
• 2,2-Bis(4-hydroxy-3,5-dimethylphenyl)propane
• 4,4’-Isopropylidenebis(2,6-dimethylphenol)

Uniqueness

4,4’-(Propane-2,2-diyl)bis[2-(propan-2-yl)aniline] stands out due to its specific structural features and reactivity. Its unique combination of functional groups allows it to participate in a wide range of chemical reactions and makes it suitable for diverse applications .